Cas no 39084-91-8 (Acetamide,2,2-dichloro-N-(2-methylpropyl)-)
39084-91-8 structure
Product Name:Acetamide,2,2-dichloro-N-(2-methylpropyl)-
CAS No:39084-91-8
MF:C6H11Cl2NO
MW:184.063639879227
CID:320407
PubChem ID:242708
Update Time:2025-04-19
Acetamide,2,2-dichloro-N-(2-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,2,2-dichloro-N-(2-methylpropyl)-
- 2,2-dichloro-N-(2-methylpropyl)acetamide
- AC1L6A0W
- AC1Q3H07
- AR-1D1320
- CTK4I0905
- Dichlor-essigsaeure-isobutylamid
- dichloro-acetic acid isobutylamide
- N-Isobutyl-dichloracetamid
- NSC51571
- DTXSID80287559
- 39084-91-8
- NSC-51571
- AKOS003847702
-
- Inchi: 1S/C6H11Cl2NO/c1-4(2)3-9-6(10)5(7)8/h4-5H,3H2,1-2H3,(H,9,10)
- InChI Key: DNFJZWTUWKNZRE-UHFFFAOYSA-N
- SMILES: ClC(C(NCC(C)C)=O)Cl
Computed Properties
- Exact Mass: 183.02193
- Monoisotopic Mass: 183.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.172
- Boiling Point: 269°Cat760mmHg
- Flash Point: 116.5°C
- Refractive Index: 1.46
- PSA: 29.1
- LogP: 1.95320
Acetamide,2,2-dichloro-N-(2-methylpropyl)- Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
39084-91-8 (Acetamide,2,2-dichloro-N-(2-methylpropyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent